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Compound of Interest

Compound Name:
4-Dehydroxy-4-amino Ezetimibe-

d4

Cat. No.: B1155846

Get Quote

Executive Summary
4-Dehydroxy-4-amino Ezetimibe-d4 is a stable isotope-labeled analog of the Ezetimibe

amino-impurity. It serves as a critical Internal Standard (IS) in the quantitative bioanalysis of

Ezetimibe metabolites and degradation products using LC-MS/MS.[1] Structurally, it deviates

from the parent drug by the substitution of the phenolic hydroxyl group with an amino group at

the C4-phenyl position, coupled with deuterium labeling (typically

) on the N-fluorophenyl ring.

Core Molecular Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1155846#bc-rfq
https://www.benchchem.com/product/b1155846/docs?utm_src=pdf-body#technical-guide-molecular-characterization-of-4-dehydroxy-4-amino-ezetimibe-d4
https://www.benchchem.com/product/B12425964
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Compound Name 4-Dehydroxy-4-amino Ezetimibe-d4

Chemical Formula

C

H

D

F

N

O

Molecular Weight
412.47 g/mol (Calculated) / ~412.5 g/mol

(Nominal)

Parent Compound

Ezetimibe (C

H

F

NO

, MW 409.[2][3][4][5][6]4)

Modification

4-OH

4-NH

(Net

-1 Da) + Deuteration (+4 Da)

Unlabeled CAS
1354716-98-5 (Refers to 4-Dehydroxy-4-amino

Ezetimibe)

Solubility Soluble in Methanol, DMSO, Acetonitrile

Structural Elucidation & Chemical Identity[4][8][9]
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The "4-Dehydroxy-4-amino" Modification
The nomenclature "4-Dehydroxy-4-amino" indicates a functional group interconversion on the

phenyl ring attached to the C4 position of the azetidinone heterocycle.[1]

Parent Structure: In Ezetimibe, the C4 position holds a p-hydroxyphenyl group.

Modification: This hydroxyl (-OH) is replaced by a primary amine (-NH

).

Chemical Consequence: This alters the acid-base properties of the molecule. While the

phenol is weakly acidic (pKa ~9.7), the aniline-like amine renders this region weakly basic,

significantly affecting retention times in reverse-phase chromatography compared to the

parent drug.

Deuterium Labeling ( )
To function as an interference-free internal standard, the molecule is isotopically labeled.

Positioning: The deuterium atoms are typically incorporated into the N-(4-fluorophenyl) ring.

This ring is chemically stable and less prone to metabolic exchange (H/D exchange) than the

hydroxy-bearing side chain.

Mass Shift: The replacement of four hydrogen atoms (

H, approx 1.008 Da) with four deuterium atoms (

H, approx 2.014 Da) results in a mass shift of +4.024 Da.

Isotopic Purity: High-grade standards typically require

atom % D to prevent contribution to the M+0 signal of the analyte.

Synthesis & Metabolic Context[6][10][11]
The presence of the amino-analog is often linked to degradation pathways or specific reductive

metabolic processes. The synthesis of the
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standard generally follows the total synthesis of Ezetimibe but utilizes 4-nitrobenzaldehyde or a
protected 4-aminobenzaldehyde instead of 4-hydroxybenzaldehyde during the imine formation
step, coupled with a deuterated aniline.

Visualization: Structural Relationship & Workflow
The following diagram illustrates the structural relationship between Ezetimibe, its amino-

impurity, and the specific role of the

standard in analytical workflows.
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Figure 1: Analytical workflow showing the relationship between the parent drug, the amino-

impurity target, and the deuterated internal standard.

Experimental Protocol: Standard Preparation
Objective: Preparation of a calibration standard for the quantification of 4-Dehydroxy-4-amino

Ezetimibe using the

internal standard.

Reagents
Analyte: 4-Dehydroxy-4-amino Ezetimibe (Ref Std).[1]

Internal Standard: 4-Dehydroxy-4-amino Ezetimibe-d4 (Isotopic Purity >99%).
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Solvent: Methanol (LC-MS Grade).

Methodology
Stock Solution Preparation (1.0 mg/mL):

Accurately weigh 1.0 mg of 4-Dehydroxy-4-amino Ezetimibe-d4 into a 1.5 mL amber

glass vial.

Dissolve in 1.0 mL of Methanol. Vortex for 30 seconds to ensure complete solubilization.

Note: Sonicate for 5 minutes if particulates remain.

Working Internal Standard (WIS) Solution:

Dilute the Stock Solution with 50:50 Acetonitrile:Water to a concentration of 100 ng/mL.

This concentration ensures the IS signal is within the dynamic range of the detector

(typically 10^5 – 10^6 counts) without suppressing the analyte signal.

Spiking Protocol:

Add 50

L of WIS to 200

L of biological sample (plasma/serum) prior to protein precipitation.

This compensates for matrix effects and recovery losses during extraction.

Mass Spectrometry Transitions (MRM)
When setting up the Triple Quadrupole (QqQ) method, use the following transitions. The mass

shift of +4 is distinct in the precursor ion.
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Compound Precursor Ion (Q1) Product Ion (Q3)
Collision Energy
(eV)

Amino-Ezetimibe

(Unlabeled)
409.2 [M+H] 272.1 25

Amino-Ezetimibe-d4

(IS)
413.2 [M+H] 276.1 25

Rationale: The product ion usually retains the deuterated N-phenyl ring, maintaining the +4

mass shift in the fragment, which is crucial for specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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